Hypophyllanthin
CAS No.: 33676-00-5
Cat. No.: VC21341934
Molecular Formula: C24H30O7
Molecular Weight: 430.5 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 33676-00-5 |
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Molecular Formula | C24H30O7 |
Molecular Weight | 430.5 g/mol |
IUPAC Name | (7S,8S,9R)-9-(3,4-dimethoxyphenyl)-4-methoxy-7,8-bis(methoxymethyl)-6,7,8,9-tetrahydrobenzo[g][1,3]benzodioxole |
Standard InChI | InChI=1S/C24H30O7/c1-25-11-16-8-15-10-20(29-5)23-24(31-13-30-23)22(15)21(17(16)12-26-2)14-6-7-18(27-3)19(9-14)28-4/h6-7,9-10,16-17,21H,8,11-13H2,1-5H3/t16-,17-,21+/m1/s1 |
Standard InChI Key | LBJCUHLNHSKZBW-LZJOCLMNSA-N |
Isomeric SMILES | COC[C@H]1CC2=CC(=C3C(=C2[C@H]([C@@H]1COC)C4=CC(=C(C=C4)OC)OC)OCO3)OC |
SMILES | COCC1CC2=CC(=C3C(=C2C(C1COC)C4=CC(=C(C=C4)OC)OC)OCO3)OC |
Canonical SMILES | COCC1CC2=CC(=C3C(=C2C(C1COC)C4=CC(=C(C=C4)OC)OC)OCO3)OC |
Chemical Properties and Structure
Hypophyllanthin, identified by the CAS number 33676-00-5, has the chemical name (7S,8S,9R)-9-(3,4-dimethoxyphenyl)-6,7,8,9-tetrahydro-4-methoxy-7,8-bis(methoxymethyl)-naphtho[1,2-d]-1,3-dioxole . This lignan compound has a molecular formula of C₂₄H₃₀O₇ and a molecular weight of 430.5 g/mol . The canonical SMILES notation for hypophyllanthin is COC[C@@H]1C@@HCC(C=C(OC)C2=C3OCO2)=C3[C@H]1C4=CC(OC)=C(OC)C=C4, which describes its complex molecular structure .
Table 1: Chemical Properties of Hypophyllanthin
Property | Specification |
---|---|
CAS Number | 33676-00-5 |
Synonyms | NSC 619044 |
Chemical Name | (7S,8S,9R)-9-(3,4-dimethoxyphenyl)-6,7,8,9-tetrahydro-4-methoxy-7,8-bis(methoxymethyl)-naphtho[1,2-d]-1,3-dioxole |
Molecular Formula | C₂₄H₃₀O₇ |
Molecular Weight | 430.5 g/mol |
Solubility | ≤0.2 mg/ml in ethanol; 10 mg/ml in DMSO; 30 mg/ml in dimethyl formamide |
Storage Conditions | 4°C, protected from light |
The solubility properties of hypophyllanthin indicate that it is highly soluble in organic solvents such as DMSO (10 mg/ml) and dimethyl formamide (30 mg/ml), but has limited solubility in ethanol (≤0.2 mg/ml) . For optimal storage stability, the compound should be kept at 4°C and protected from light . When preparing stock solutions, it is recommended to store them separately to avoid degradation from repeated freezing and thawing cycles.
Natural Sources and Distribution
Hypophyllanthin occurs naturally in several species of the genus Phyllanthus, which comprises 550-750 species distributed across tropical regions worldwide . The compound is particularly abundant in Phyllanthus amarus, which has been traditionally used in various folk medicine practices for treating a range of ailments .
Table 2: Distribution of Hypophyllanthin in Different Phyllanthus Species
Quantitative analyses have revealed significant variations in hypophyllanthin content across different Phyllanthus species and geographical locations. P. amarus from Indonesia contains the highest reported concentration (121.85 μg/mL), while P. amarus from Malaysia contains 108.11 μg/mL . In contrast, P. urinaria contains a much lower concentration (19.5 μg/mL) . Studies have also shown that hypophyllanthin content can vary among different parts of the plant, with leaves generally containing higher concentrations than other plant components .
Isolation and Quantification Methods
Several analytical methods have been developed for the isolation, identification, and quantification of hypophyllanthin from Phyllanthus species. These methods are essential for quality control and standardization of plant extracts containing this bioactive compound.
Isolation Techniques
Centrifugal partition chromatography (CPC) has proven to be an effective method for the simultaneous isolation of hypophyllanthin along with other lignans from Phyllanthus amarus . Using a two-phase solvent system composed of n-hexane-ethyl acetate-methanol-water (2:1:2:1, v/v/v/v) in ascending mode, researchers have successfully isolated hypophyllanthin with high purity . In one study, 7.4 mg of hypophyllanthin with 88.9% purity was obtained from 0.10 g of crude lignan extract in a single CPC run .
Quantification Methods
High-Performance Thin-Layer Chromatography (HPTLC) and High-Performance Liquid Chromatography (HPLC) are commonly used for the quantification of hypophyllanthin in plant extracts .
HPTLC Method
A simple, precise, and rapid HPTLC method has been developed for the estimation of hypophyllanthin, which involves:
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Silica gel 60 F254 layers as the stationary phase
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Hexane:acetone:ethyl acetate (74:12:8, v/v/v) as the mobile phase
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Visualization through color development with vanillin in concentrated sulfuric acid and ethanol
Table 3: Performance Parameters of HPTLC Method for Hypophyllanthin Analysis
Parameter | Value |
---|---|
Rf Value | 0.29 |
Recovery (%) | 97.33 ± 1.01 |
Limit of Detection (LOD) | 0.20 μg/mL |
Limit of Quantification (LOQ) | 0.66 μg/mL |
Peak Purity | 0.999 |
The HPTLC method has demonstrated good resolution, high recovery rate (97.33%), and acceptable limits of detection (0.20 μg/mL) and quantification (0.66 μg/mL), making it suitable for rapid screening of Phyllanthus species .
HPLC Method
Validated reversed-phase HPLC methods have also been developed for the quantitative determination of hypophyllanthin in Phyllanthus extracts. These methods provide accurate and reproducible results, allowing for the comparison of hypophyllanthin content across different plant samples . Pharmacokinetic studies using HPLC detection have shown that hypophyllanthin can be detected in rat plasma even after 10 hours of oral administration, indicating its bioavailability .
Pharmacological Activities
Hypophyllanthin exhibits a wide range of pharmacological activities, contributing to the medicinal properties of Phyllanthus species. Both in vitro and in vivo studies have demonstrated its therapeutic potential in various disease models.
Immunomodulatory Properties
Hypophyllanthin has been identified as a potent immunomodulator, capable of regulating immune responses in various ways . Studies have shown that it can influence both innate and adaptive immune functions, making it potentially valuable for treating immune-related disorders. Its immunomodulatory properties contribute to its effectiveness in inflammatory conditions and may underlie several of its other pharmacological activities .
Anti-inflammatory Effects
The anti-inflammatory properties of hypophyllanthin have been documented in multiple studies . The compound appears to modulate inflammatory pathways, potentially by inhibiting pro-inflammatory cytokines and mediators of inflammation. These effects support the traditional use of Phyllanthus species in treating inflammatory conditions such as rheumatism and other inflammatory disorders .
Hepatoprotective Effects
Hypophyllanthin has demonstrated significant hepatoprotective properties, which align with the traditional use of Phyllanthus species for liver disorders . The compound appears to protect liver cells from various toxic insults and may help in the regeneration of damaged liver tissue. These hepatoprotective effects contribute to the potential therapeutic value of hypophyllanthin in liver diseases .
Other Biological Activities
Beyond the major activities described above, hypophyllanthin has also shown:
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Anti-allergic properties, potentially useful for treating allergic disorders
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Anti-hypertensive effects, which may benefit cardiovascular health
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Phytoestrogenic properties, suggesting potential applications in hormone-related conditions
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Anti-hyperuricemic activity, which could be beneficial for gout and related disorders
Mechanisms of Action
The diverse pharmacological activities of hypophyllanthin are mediated through multiple mechanisms of action at the cellular and molecular levels. Understanding these mechanisms provides insights into its therapeutic potential and guides future drug development efforts.
In immunomodulation, hypophyllanthin appears to influence both cellular and humoral immune responses, though the specific molecular targets and signaling pathways involved require further elucidation . For its anti-inflammatory effects, the compound likely modulates key inflammatory mediators and pathways, including potentially NF-κB signaling and cytokine production .
In cancer cells, hypophyllanthin's mechanisms include potentiating cell cycle interference and enhancing apoptosis induction when combined with conventional chemotherapeutic agents like doxorubicin . It may also affect multidrug resistance mechanisms, potentially by inhibiting P-glycoprotein (P-gp), a major drug efflux pump that contributes to chemoresistance .
For hepatoprotection, hypophyllanthin's mechanisms may involve antioxidant effects, protection against lipid peroxidation, and modulation of detoxification enzymes . These diverse mechanisms collectively contribute to hypophyllanthin's broad pharmacological profile.
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